Cas no 1805649-21-1 (6-Cyano-2,3-difluorobenzyl chloride)

• Product Name: 6-Cyano-2,3-difluorobenzyl chloride
• CAS No: 1805649-21-1
• MF: C₈H₄ClF₂N
• MW: 187.573867797852
• CID: 4981078
• Update Time: 2025-08-04

6-Cyano-2,3-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,3-difluorobenzyl chloride

• Inchi： 1S/C8H4ClF2N/c9-3-6-5(4-12)1-2-7(10)8(6)11/h1-2H,3H2
• InChI Key： OUCSLKJWEHSUIX-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=CC=1C#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8

Additional information on 6-Cyano-2,3-difluorobenzyl chloride

Comprehensive Guide to 6-Cyano-2,3-difluorobenzyl chloride (CAS No. 1805649-21-1): Properties, Applications, and Industry Insights

6-Cyano-2,3-difluorobenzyl chloride (CAS No. 1805649-21-1) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzyl chloride derivatives family, characterized by its cyano (-CN) and difluoro (-F2) functional groups, which enhance its reactivity and versatility in synthetic chemistry. With the growing demand for fluorinated compounds in drug discovery, this chemical has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 6-Cyano-2,3-difluorobenzyl chloride features a benzyl chloride core substituted with a cyano group at the 6-position and fluorine atoms at the 2- and 3-positions. This unique arrangement contributes to its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its potential in addressing global health challenges, aligning with trends in precision medicine and targeted therapies.

From an industrial perspective, CAS 1805649-21-1 is valued for its efficiency in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in API (Active Pharmaceutical Ingredient) production. Its electron-withdrawing properties make it ideal for constructing heterocyclic compounds, a key focus area in modern drug design. Environmental considerations also drive innovation, with greener synthesis methods for fluorinated intermediates gaining traction in sustainable chemistry initiatives.

Quality control of 6-Cyano-2,3-difluorobenzyl chloride involves rigorous HPLC and GC analysis to ensure purity >98%, meeting GMP standards for pharmaceutical applications. Storage recommendations typically include inert atmospheres and low temperatures to preserve stability. As the industry shifts toward AI-driven molecular modeling, compounds like this are increasingly screened for structure-activity relationships (SAR) to accelerate drug discovery pipelines.

Emerging applications of CAS 1805649-21-1 extend to material science, where its derivatives contribute to OLED materials and liquid crystal displays. This interdisciplinary relevance underscores its importance in both life sciences and advanced technologies. Researchers frequently search for synthetic protocols and safety data sheets (SDS) related to this compound, reflecting its practical significance in laboratories worldwide.

In summary, 6-Cyano-2,3-difluorobenzyl chloride exemplifies the critical role of functionalized aromatics in contemporary chemistry. Its adaptability across pharmaceutical, agrochemical, and electronic sectors positions it as a compound of enduring scientific and commercial interest. Future developments may explore its utility in bioconjugation techniques or catalysis, further expanding its industrial footprint.